Cas no 146474-00-2 (Mal-NH2 TFA)

Mal-NH2 TFA (Maleimide-PEG2-amine trifluoroacetate) is a heterobifunctional crosslinker featuring a maleimide group for thiol conjugation and an amine group for further functionalization. The trifluoroacetate (TFA) salt form enhances solubility in aqueous and organic solvents, facilitating efficient coupling reactions. Its short PEG2 spacer minimizes steric hindrance while maintaining flexibility, making it ideal for bioconjugation applications such as antibody-drug conjugates (ADCs) or protein labeling. The maleimide group reacts selectively with sulfhydryl groups at neutral pH, ensuring controlled and stable thioether bond formation. This reagent is particularly useful in peptide synthesis, surface modification, and biomaterial engineering due to its high reactivity and purity. Proper handling under inert conditions is recommended to preserve stability.
Mal-NH2 TFA structure
Mal-NH2 TFA structure
Product Name:Mal-NH2 TFA
CAS No:146474-00-2
MF:C8H9F3N2O4
MW:254.163272619247
MDL:MFCD01073617
CID:105596
PubChem ID:16212752
Update Time:2025-06-09

Mal-NH2 TFA Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Aminoethyl)-1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate
    • N-(2-Aminoethyl)maleimide trifluoroacetic acid salt
    • N-(2-AMINOETHYL)MALEIMIDE TRIFLUOROACETA
    • 2-Maleimidoethyl amine
    • N-(2-Aminoethyl)maleimide trifluoroacetate
    • N-(2-AMinoethyl)MaleiMide trifluoroacetate salt
    • N-(2-AMINOETHYL)MALEIMIDE TRIFLUOROACETIC ACID
    • 1-(2-aminoethyl)pyrrole-2,5-dione,2,2,2-trifluoroacetic acid
    • 2-Maleimidoethylamine trifluoroacetate salt
    • 1-(2-Aminoethyl)
    • 2-Maleimidoethyl amine·TFA
    • N-(2-aminoethyl)-maleimide TFA
    • N-(2-AMinoethyl)MaleiMide trifluroaceta
    • -1H-pyrrole-2,5-dione 2,2,2-trifluoroacetate
    • N-(2-Aminoethyl)maleimid trifluoroacetate salt
    • 1-(2-aminoethyl)-1H-pyrrole-2,5-dione TFA salt
    • PubChem11806
    • YNHKVOGCDPODMT-UHFFFAOYSA-N
    • SBB066205
    • N-(2-Aminoethyl)maleimide TFA salt
    • N-(2-aminoethyl)-maleimide TFA salt
    • NE43860
    • BC277048
    • AK110857
    • Mal-NH2 TFA
    • C8H9F3N2O4
    • CS-0116082
    • A808512
    • 1-(2-aminoethyl)pyrrole-2,5-dione;2,2,2-trifluoroacetic acid
    • DTXSID90583690
    • J-008228
    • 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethanaminium trifluoroacetate
    • AMY22716
    • Mal-NH2 (TFA)
    • 1H-Pyrrole-2,5-dione, 1-(2-aminoethyl)-, 2,2,2-trifluoroacetate (1:1)
    • LCZC490
    • PD131073
    • SY073024
    • N-(2-Aminoethyl)maleimide trifluoroacetate salt, >=95% (HPLC), >=98% (T)
    • SCHEMBL247137
    • DS-4978
    • FT-0604050
    • 1-(2-aminoethyl)-2,5-dihydro-1H-pyrrole-2,5-dione; trifluoroacetic acid
    • H10238
    • EN300-117574
    • Trifluoroacetic acid--1-(2-aminoethyl)-1H-pyrrole-2,5-dione (1/1)
    • HY-140988
    • 2-Maleimidoethyl amine trifluoroacetic acid
    • AKOS015895879
    • 146474-00-2
    • DB-063666
    • 1-(2-AMINOETHYL)PYRROLE-2,5-DIONE; TRIFLUOROACETIC ACID
    • MDL: MFCD01073617
    • Inchi: 1S/C6H8N2O2.C2HF3O2/c7-3-4-8-5(9)1-2-6(8)10;3-2(4,5)1(6)7/h1-2H,3-4,7H2;(H,6,7)
    • InChI Key: YNHKVOGCDPODMT-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(F)F.O=C1C=CC(N1CCN)=O

Computed Properties

  • Exact Mass: 254.05100
  • Monoisotopic Mass: 254.05144126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 101

Experimental Properties

  • Color/Form: White powder
  • Melting Point: 124°C
  • PSA: 100.70000
  • LogP: 0.14160
  • Solubility: Not determined

Mal-NH2 TFA Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Safety Term:S26
  • Risk Phrases:R36/37/38
  • Storage Condition:Inert atmosphere,Store in freezer, under -20°C

Mal-NH2 TFA Customs Data

  • HS CODE:2925190090
  • Customs Data:

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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Additional information on Mal-NH2 TFA

Mal-NH2 TFA: A Key Intermediate in Modern Medicinal Chemistry and Its Applications

Mal-NH2 TFA, a derivative of maleic acid with a TFA (trifluoroacetic acid) protecting group, represents a crucial intermediate in the synthesis of various pharmaceutical compounds. This compound, identified by the CAS number 146474-00-2, has garnered significant attention in the field of medicinal chemistry due to its versatile reactivity and utility in constructing complex molecular architectures. The presence of the amino group (-NH2) and the TFA protecting group makes Mal-NH2 TFA an indispensable tool for chemists working on drug development, particularly in the synthesis of peptidomimetics and bioactive molecules.

The significance of Mal-NH2 TFA in modern medicinal chemistry stems from its ability to serve as a precursor for the introduction of amino acid-like functionalities into larger molecular frameworks. The TFA protecting group, while providing stability to the amino group under various reaction conditions, can be selectively removed to reveal the reactive -NH2 moiety. This feature is particularly valuable in multi-step synthetic routes where selective functionalization is required. The compound's compatibility with a wide range of coupling reactions, including amide and peptide bond formations, underscores its importance in constructing biologically relevant molecules.

Recent advancements in drug discovery have highlighted the role of peptidomimetics in overcoming limitations associated with traditional peptide-based therapeutics. Mal-NH2 TFA has been instrumental in these efforts, enabling the design and synthesis of molecules that mimic peptide sequences while exhibiting improved pharmacokinetic properties. For instance, studies have demonstrated its utility in creating constrained peptides that enhance binding affinity and reduce susceptibility to enzymatic degradation. The ability to incorporate Mal-NH2 TFA into these structures allows for fine-tuning of molecular properties, thereby optimizing therapeutic efficacy.

The application of Mal-NH2 TFA extends beyond peptidomimetics to include the synthesis of small molecule inhibitors targeting various biological pathways. Researchers have leveraged this intermediate to develop novel compounds with potential applications in oncology, immunology, and neurology. For example, recent studies have shown that derivatives of Mal-NH2 TFA can be engineered to interact with specific protein targets, modulating signaling pathways involved in disease progression. The structural flexibility offered by this compound has enabled chemists to explore diverse chemical space, leading to the discovery of promising lead candidates.

The chemical properties of Mal-NH2 TFA make it an attractive choice for synthetic chemists seeking efficient and scalable routes to complex molecules. Its solubility profile, reactivity, and stability under various conditions contribute to its widespread use in both academic and industrial settings. Moreover, advancements in synthetic methodologies have further enhanced its utility, allowing for streamlined access to high-value intermediates. These developments have not only accelerated drug discovery efforts but also opened new avenues for innovation in medicinal chemistry.

In conclusion, Mal-NH2 TFA (CAS number 146474-00-2) stands as a cornerstone intermediate in modern pharmaceutical research. Its unique combination of reactivity and stability has positioned it as a key building block for a myriad of biologically active compounds. As research continues to evolve, the applications of Mal-NH2 TFA are expected to expand, driving further progress in drug development and therapeutic innovation. The continued exploration of its potential will undoubtedly yield novel insights and advancements in the field.

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